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Compound of Interest

Compound Name: 3-Eicosene, (E)-

Cat. No.: B1233914

Get Quote

An In-depth Technical Guide to (E)-3-Eicosene
Abstract: This technical guide provides a comprehensive overview of (E)-3-Eicosene, a long-

chain unsaturated hydrocarbon. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its molecular structure,

physicochemical properties, potential synthesis and analytical methodologies, and reported

biological activities. All quantitative data is presented in structured tables, and key experimental

protocols are outlined. A workflow for the identification and bioactivity screening of (E)-3-

Eicosene is provided as a visual diagram.

Molecular Structure and Formula
(E)-3-Eicosene is an alkene with a chain of 20 carbon atoms and a single double bond located

at the third carbon position. The "(E)-" designation indicates that the substituents on the double

bond are on opposite sides (trans configuration).

Molecular Formula: C₂₀H₄₀[1][2][3]

IUPAC Name: (E)-icos-3-ene[4]

CAS Registry Number: 74685-33-9[2][3]
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Synonyms: (3E)-3-Eicosene, (E)-3-Icosene[1]

The structure consists of an ethyl group and a hexadecyl group attached to the two carbons of

the double bond.

Physicochemical and Computed Properties
The properties of (E)-3-Eicosene have been determined through both experimental

measurements and computational predictions. The following tables summarize key quantitative

data.

Table 1: General and Physical Properties

Property Value Source(s)

Molecular Weight 280.53 g/mol [1]

Boiling Point (Predicted) 354.3 ± 9.0 °C [1]

Density (Predicted) 0.796 ± 0.06 g/cm³ [1]

XLogP3 10.1 [4]

Table 2: Computed Thermodynamic Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1233914/docs?utm_src=pdf-body#e-3-eicosene-molecular-structure-and-formula
https://www.agilent.com/cs/library/applications/5991-7367EN.pdf
https://www.agilent.com/cs/library/applications/5991-7367EN.pdf
https://www.agilent.com/cs/library/applications/5991-7367EN.pdf
https://www.agilent.com/cs/library/applications/5991-7367EN.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/07%3A_Alkenes-_Structure_and_Reactivity/7.07%3A_Stability_of_Alkenes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233914?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Unit Source

Standard Gibbs Free

Energy of Formation

(ΔfG°)

197.74 kJ/mol [5]

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

-338.91 kJ/mol [5]

Enthalpy of Fusion at

Standard Conditions

(ΔfusH°)

47.76 kJ/mol [5]

Enthalpy of

Vaporization at

Standard Conditions

(ΔvapH°)

60.07 kJ/mol [5]

Normal Boiling Point

Temperature (Tboil)
661.16 K [5]

Critical Temperature

(Tc)
825.52 K [5]

Normal Melting

(Fusion) Point (Tfus)
310.08 K [5]

Experimental Protocols
Representative Synthesis: Wittig Reaction
While a specific protocol for (E)-3-Eicosene is not readily available, the Wittig reaction is a

premier method for the stereoselective synthesis of alkenes.[6][7] Stabilized ylides generally

yield (E)-alkenes with high selectivity.[8][9] The following is a representative protocol for the

synthesis of a long-chain (E)-alkene.

Reaction Scheme: Propanal reacts with a triphenylphosphonium ylide derived from 1-

bromoheptadecane to form (E)-3-Eicosene.
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Materials:

1-Bromoheptadecane

Triphenylphosphine (Ph₃P)

Strong base (e.g., n-butyllithium)

Propanal

Anhydrous solvent (e.g., Tetrahydrofuran - THF)

Apparatus for reactions under inert atmosphere

Procedure:

Preparation of the Phosphonium Salt:

In a round-bottom flask under an inert atmosphere (e.g., Argon), dissolve

triphenylphosphine in an appropriate solvent.

Add 1-bromoheptadecane and heat the mixture to reflux to form the

heptadecyltriphenylphosphonium bromide salt via an SN2 reaction.[6]

After the reaction is complete, cool the mixture and isolate the salt, washing it with a non-

polar solvent to remove unreacted starting materials. Dry the salt under vacuum.

Ylide Formation:

Suspend the dried phosphonium salt in anhydrous THF under an inert atmosphere.

Cool the suspension in an ice or dry ice/acetone bath.

Slowly add a strong base, such as n-butyllithium, to deprotonate the phosphonium salt

and form the deep red-colored phosphorus ylide (the Wittig reagent).[6]

Reaction with Aldehyde:
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To the ylide solution, slowly add a solution of propanal in anhydrous THF while maintaining

the low temperature.

Allow the reaction to stir at low temperature and then warm to room temperature. The

reaction progress can be monitored by Thin Layer Chromatography (TLC).

Work-up and Purification:

Quench the reaction by adding water or a saturated aqueous solution of ammonium

chloride.

Transfer the mixture to a separatory funnel and extract the product into an organic solvent

(e.g., diethyl ether or hexane).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

The crude product contains the desired (E)-3-Eicosene and the byproduct,

triphenylphosphine oxide. Purify the alkene using column chromatography on silica gel.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of volatile and semi-

volatile compounds like (E)-3-Eicosene, and has been used to identify it in plant extracts.[10]

[11]

Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (e.g., Shimadzu GC-MS QP2010

series).[10][11]

Typical GC-MS Parameters:
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Parameter
Recommended
Setting

Rationale Source(s)

GC Column

Bpx5 or HP-5MS

(non-polar), 30 m x

0.25 mm ID x 0.25 µm

film thickness

Provides good

selectivity and

efficiency for non-

polar long-chain

hydrocarbons.

[10][11][12]

Carrier Gas Helium
Inert gas commonly

used in GC-MS.
[10][11]

Flow Rate
1.0 - 2.0 mL/min

(constant flow)

Optimal for resolution

and analysis time.
[12]

Injector Type Split/Splitless

Versatile for different

sample

concentrations.

[12]

Injector Temp. 250 - 320 °C

Ensures complete

vaporization of high-

boiling point

compounds.

[10][11][12]

Oven Program

Initial: 40-60°C (hold

1-3 min), Ramp: 6-

15°C/min to 300-

320°C, Final Hold: 10-

30 min

A temperature ramp is

crucial for separating

a mixture of

compounds with

varying boiling points.

[10][11][12]

MS Ion Source Temp. 200 - 230 °C

A common starting

point for good

ionization.

[10][11][12]

Ionization Mode
Electron Impact (EI) at

70 eV

Standard mode for

creating reproducible

fragmentation patterns

for library matching.

[13][14]

Mass Scan Range m/z 45-550 Covers the expected

mass range for

[12][14]
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fragments of (E)-3-

Eicosene.

Sample Preparation (from plant extract):

Obtain a dried plant extract (10-50 mg).[15]

Dissolve the extract in a suitable solvent (e.g., methanol, ethanol).

Filter the solution to remove particulate matter.

The filtrate can be directly injected or concentrated and redissolved in a smaller volume for

analysis.

Data Analysis: The identification of (E)-3-Eicosene is achieved by comparing its retention time

and the fragmentation pattern in its mass spectrum with those of a known standard or a

reference library, such as the NIST library.[13]

Reported Biological Activity and Potential
Applications
(E)-3-Eicosene has been identified as a phytochemical constituent in various plant extracts.

Preliminary studies suggest it may possess several biological activities, making it a compound

of interest for further research in drug development.

Antimicrobial Activity: Some studies have reported that (E)-3-Eicosene exhibits antimicrobial

properties. The mechanism for long-chain unsaturated hydrocarbons may involve disruption

of the bacterial cell membrane.[16][17]

Other Potential Activities: It has also been suggested to have antihyperglycemic, cytotoxic,

antioxidant, and insecticidal properties, though these require further investigation.

The presence of a long hydrocarbon chain contributes to the lipophilicity of the molecule, which

can facilitate its interaction with cell membranes, a common mechanism of action for cytotoxic

compounds.[18]
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Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the identification and subsequent

bioactivity screening of (E)-3-Eicosene from a natural source, a crucial process in drug

discovery and development.

Plant Material Collection
(e.g., Leaves, Stems)

Drying and Pulverization

Solvent Extraction
(e.g., Methanol, Ethanol)

Crude Extract

GC-MS Analysis

Sample Injection

Bioactivity Screening

Test Sample

Compound Identification:
(E)-3-Eicosene

(via Spectral Library Match)

Data Analysis

Further Research:
Mechanism of Action Studies,

Lead Optimization

Identified Active Compound

Antimicrobial Assays
(e.g., MIC Determination)

Cytotoxicity Assays
(e.g., MTT Assay)

Antioxidant Assays
(e.g., DPPH Scavenging)
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Click to download full resolution via product page

Caption: Workflow for Identification and Bioactivity Screening of (E)-3-Eicosene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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